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Compound of Interest

Compound Name: 3-Chloro-2-methylpropene

Cat. No.: B057409

For Researchers, Scientists, and Drug Development Professionals

The molecular formula C4H7Cl represents a diverse array of structural isomers, each with
unique chemical properties and potential applications. This technical guide provides a thorough
examination of the IUPAC nomenclature and synonyms for the various isomers of C4H7Cl,
offering a foundational resource for researchers in organic synthesis, medicinal chemistry, and
materials science. The information is presented to facilitate clear understanding and
comparison, aiding in the identification and utilization of these compounds.

Isomers of C4H7CI: A Systematic Classification

The isomers of C4H7CI can be broadly categorized into two main groups: acyclic (alkenyl
chlorides) and cyclic (cycloalkyl chlorides). Within these groups, further differentiation arises
from the position of the chlorine atom and the carbon-carbon double bond (for alkenes) or the
arrangement of substituents on the ring (for cycloalkanes). Additionally, stereoisomerism,
including geometric (cis/trans or E/Z) and optical (R/S) isomerism, significantly expands the
number of unique chemical entities.

A logical representation of the isomeric relationships is depicted in the diagram below.
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Figure 1: Hierarchical classification of C4H7Cl isomers.
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IUPAC Names and Synonyms

The following tables provide a detailed summary of the IUPAC names and common synonyms
for the constitutional and stereoisomers of C4H7CI. This data is crucial for accurate literature

searching and chemical procurement.

Acyclic Isomers (Alkenyl Chlorides)
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IUPAC Name

Synonyms

1-Chlorobut-1-ene

1-chloro-1-butene

(E)-1-Chlorobut-1-ene

trans-1-Chloro-1-butene

(2)-1-Chlorobut-1-ene

cis-1-Chloro-1-butene[1]

2-Chlorobut-1-ene

1-Butene, 2-chloro-; 2-Chlorobutene[2][3]

3-Chlorobut-1-ene

a-Methallyl chloride; a-Methylallyl chloride; y-
Chloro-a-butylene[4]

(R)-3-Chlorobut-1-ene

(-)-3-Chloro-1-butene[5]

(S)-3-Chlorobut-1-ene

(+)-3-Chloro-1-butenel[6]

4-Chlorobut-1-ene

4-chloro-but-1-ene

1-Chlorobut-2-ene

Crotyl chloride; y-Methallyl chloride; y-
Methylallyl chloride; 2-Butenyl chloride[7][8]

(E)-1-Chlorobut-2-ene

trans-Crotyl chloride; trans-1-Chloro-2-butene[9]

(2)-1-Chlorobut-2-ene

cis-Crotyl chloride; cis-1-Chloro-2-butene

2-Chlorobut-2-ene

2-Chloro-2-butene(cis-trans); 2-chlorobut-2-
ene[10]

(E)-2-Chlorobut-2-ene

trans-2-Chloro-2-butene

(2)-2-Chlorobut-2-ene

cis-2-Chloro-2-butene[11][12]

1-Chloro-2-methylpropene

Isocrotyl chloride; Dimethylvinyl chloride; 2,2-
Dimethylvinyl chloride; a-Chloroisobutylene[13]
[14]

3-Chloro-2-methylpropene

Methallyl chloride; 3-Chloro-2-methyl-1-propene;
B-Methallyl chloride; Isobutenyl chloride[15][16]
[17]

Cyclic Isomers (Cycloalkyl Chlorides)
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IUPAC Name Synonyms

Chlorocyclobutane Cyclobutyl chloride

Cyclopropylmethyl chloride; Cyclopropylcarbinyl

(Chloromethyl)cyclopropane chloride[L8][19][2012 11221123]

1-Chloro-1-methylcyclopropane

1-Chloro-2-methylcyclopropane

cis-1-Chloro-2-methylcyclopropane

trans-1-Chloro-2-methylcyclopropane

Note: Some isomers, particularly the substituted cyclopropanes, may have fewer established
common synonyms.

This guide serves as a comprehensive starting point for professionals working with compounds
of the formula C4H7CI. Accurate identification through IUPAC nomenclature and awareness of
common synonyms are paramount for successful research and development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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